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Compound of Interest

Compound Name: Dinitrogen pentaoxide

Cat. No.: B179796

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of dinitrogen pentoxide (N20s). The information is presented in a structured format to
facilitate easy access and comparison of quantitative data. Detailed experimental protocols for
the determination of these properties are also provided, alongside visualizations of key

chemical pathways.

Core Thermodynamic Data

The thermodynamic properties of dinitrogen pentoxide are crucial for understanding its stability,
reactivity, and behavior in various chemical systems. These properties differ significantly
between its solid and gaseous phases.

Table 1: Standard Thermodynamic Properties of

Dinitrogen Pentoxide at 298.15 K

Property Solid Phase (s) Gaseous Phase (g)

Standard Enthalpy of

_ -43.1 kJ/mol[1][2] +13.3 kd/mol[1]
Formation (AfH°®)
Standard Molar Entropy (S°) 178.2 J/(mol-K)[1][2] 355.7 J/(mol-K)[1]
Gibbs Free Energy of
+113.9 kd/mol[1] +117.1 kd/mol[1]

Formation (AfG®)
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Table 2: Heat Capacity and Vapor Pressure of Dinitrogen

Pentoxide
Property Value Conditions
Heat Capacity (Cp) of Solid 143.1 J/(mol-K)[1] 298.15 K
Heat Capacity (Cp) of Gas 95.3 J/(mol-K)[1] 298.15 K
Vapor Pressure 48 torr 0 °C[1]
424 torr 25 °C[1]
760 torr 32 °CJ[1]

The vapor pressure of solid dinitrogen pentoxide can be approximated by the Clausius-
Clapeyron equation.

Experimental Protocols

Precise determination of thermodynamic properties requires carefully designed and executed
experiments. The following sections outline detailed methodologies for key experimental
procedures.

Synthesis of Dinitrogen Pentoxide

A common and reliable method for synthesizing dinitrogen pentoxide in a laboratory setting is
through the dehydration of nitric acid using a strong dehydrating agent like phosphorus
pentoxide (P401o).

Materials:

Concentrated nitric acid (HNO3)

Phosphorus pentoxide (P4O10)

Glass reaction vessel with a gas inlet and outlet

Cold trap (e.g., a U-tube immersed in a dry ice/acetone bath)
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o Flowmeter

e Source of dry, inert gas (e.g., nitrogen or argon)

Procedure:

e Set up the reaction apparatus in a well-ventilated fume hood.

e Place a carefully weighed amount of phosphorus pentoxide into the reaction vessel.
e Cool the cold trap to approximately -78 °C using a dry ice/acetone bath.

» Slowly and carefully add concentrated nitric acid dropwise to the phosphorus pentoxide. The
reaction is highly exothermic and should be controlled to avoid excessive fuming.

e Once the addition is complete, gently warm the reaction vessel to facilitate the sublimation of
the dinitrogen pentoxide product.

o Pass a slow stream of dry, inert gas through the reaction vessel to carry the gaseous N20s
into the cold trap.

o White crystals of dinitrogen pentoxide will deposit in the cold trap.

e Once the reaction is complete, disconnect the cold trap and store it in a freezer at or below 0
°C to prevent decomposition.

Nitric Acid

Dehydration

Gaseous N205 |—Sublimation Cold Trap (-78 °C) Deposition | 5154 N205 Crystals

Phosphorus Pentoxide
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Synthesis of Dinitrogen Pentoxide
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Determination of Enthalpy of Formation by Bomb
Calorimetry

The standard enthalpy of formation of dinitrogen pentoxide can be determined indirectly using
bomb calorimetry by measuring the heat of a reaction involving N2Os. Due to the reactivity of
N20s, a reaction other than direct combustion is typically used, such as its reaction with a
known reactant in a sealed bomb.

Materials:

e Bomb calorimeter

¢ High-purity dinitrogen pentoxide

o Asuitable reactant (e.g., a known amount of water or a specific organic compound)
o Oxygen cylinder

e Fuse wire

o Pellet press

o Digital thermometer

Procedure:

» A precisely weighed sample of a substance with a known heat of combustion (e.g., benzoic
acid) is used to calibrate the calorimeter and determine its heat capacity.

» A known mass of dinitrogen pentoxide is pressed into a pellet.

e The pellet is placed in the sample holder inside the bomb. A known volume of the reactant
(e.g., water) is added to the bomb.

e The bomb is sealed and purged with a small amount of oxygen before being pressurized
with oxygen to a specific pressure.

e The bomb is placed in the calorimeter, which is filled with a known mass of water.
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The initial temperature of the water is recorded.
The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water is monitored and recorded at regular intervals until it reaches a
maximum and then begins to cool.

The heat released by the reaction is calculated from the temperature change and the heat
capacity of the calorimeter.

The enthalpy of formation of N20s is then calculated using Hess's Law, incorporating the
known enthalpies of formation of the other reactants and products.
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Bomb Calorimetry Workflow
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Chemical Pathways and Mechanisms

Dinitrogen pentoxide is a highly reactive molecule involved in several important chemical
transformations, including decomposition, hydrolysis, and nitration.

Thermal Decomposition

At elevated temperatures, gaseous dinitrogen pentoxide decomposes into nitrogen dioxide
(NO2) and oxygen (Oz2). This decomposition proceeds through a multi-step mechanism
involving the formation of intermediate species.

The overall reaction is: 2N20s(g) — 4NO2(g) + O2(9)

The decomposition is a first-order reaction.

Step 1 (slow

N205 —
m‘Step 2 (fast)
Click to download full resolution via product page
Thermal Decomposition Pathway of N2Os
Hydrolysis

Dinitrogen pentoxide is the anhydride of nitric acid and readily reacts with water to form nitric
acid (HNOs). This hydrolysis reaction is significant in atmospheric chemistry.

The overall reaction is: N2Os + H20 —» 2HNO3

The mechanism can vary depending on the reaction conditions (gas phase, on surfaces, or in
solution). In the presence of water, the reaction can be catalyzed by additional water

molecules.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b179796?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

N205

[N205-H20]

Click to download full resolution via product page

H20

Hydrolysis of Dinitrogen Pentoxide

Nitration of Arenes

Dinitrogen pentoxide is a powerful nitrating agent used to introduce a nitro group (-NO2) onto
aromatic compounds (arenes). The reaction proceeds via an electrophilic aromatic substitution
mechanism, where the nitronium ion (NO2z") is the active electrophile.

The overall reaction is: N2Os + Ar-H — Ar-NO2 + HNOs

In the solid state, N2Os exists as an ionic salt, nitronium nitrate ([NO2]*[NOs]~), which serves as
a direct source of the nitronium ion.

N205
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Nitration of an Arene with Dinitrogen Pentoxide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://en.wikipedia.org/wiki/Dinitrogen_pentoxide
https://www.sciencemadness.org/smwiki/index.php/Dinitrogen_pentoxide
https://www.benchchem.com/product/b179796#thermodynamic-properties-of-dinitrogen-pentoxide
https://www.benchchem.com/product/b179796#thermodynamic-properties-of-dinitrogen-pentoxide
https://www.benchchem.com/product/b179796#thermodynamic-properties-of-dinitrogen-pentoxide
https://www.benchchem.com/product/b179796#thermodynamic-properties-of-dinitrogen-pentoxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b179796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

